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Compound of Interest

Compound Name: Enprofylline

Cat. No.: B1671344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Enprofylline (3-propylxanthine) is a xanthine derivative developed for the treatment of

respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD).[1][2]

Structurally related to other methylxanthines like theophylline and caffeine, it functions primarily

as a potent bronchodilator.[1][3][4] Its mechanism of action is centered on the competitive,

nonselective inhibition of phosphodiesterase enzymes, which distinguishes it from other

xanthines that also exhibit significant adenosine receptor antagonism.[4] This guide provides

an in-depth overview of its chemical structure, physicochemical properties, and mechanism of

action.

Chemical Identity and Structure
Enprofylline's core is a xanthine molecule, which is a purine base featuring two ketone groups

at the C2 and C6 positions.[5][6] The key structural feature that defines Enprofylline is the

presence of a propyl group attached to the nitrogen atom at the N3 position of the purine ring.

Key Chemical Identifiers:

IUPAC Name: 3-propyl-7H-purine-2,6-dione[1]

Molecular Formula: C₈H₁₀N₄O₂[1][4][5]

CAS Number: 41078-02-8[1][7]
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SMILES: CCCN1C2=C(C(=O)NC1=O)NC=N2[4][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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